Cas no 2171681-56-2 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid
• CAS No: 2171681-56-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6073603
• PubChem ID: 165461614
• Update Time: 2025-10-30

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]hex-4-ynoic acid
• 2171681-56-2
• EN300-1473336

• Inchi： 1S/C26H28N2O5/c1-4-5-14-22(23(29)30)28-24(31)26(2,3)16-27-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,14-16H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： KNYORURDEJPOBZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC#CC)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid: A Novel Compound in Synthetic Chemistry and Drug Development

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid represents a unique molecular entity with potential applications in pharmaceutical research and synthetic chemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential to serve as a building block for the development of advanced therapeutic agents. The presence of the fluoren-9-yl group, a common feature in bioactive molecules, suggests its utility in drug design. The methoxycarbonyl functionality further enhances its reactivity and compatibility with various synthetic pathways, making it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of hex-4-ynoic acid derivatives in the development of anti-inflammatory and antitumor agents. The incorporation of the hex-4-ynoic acid moiety into complex molecules like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid may confer unique pharmacological properties, such as enhanced membrane permeability and metabolic stability. These characteristics are critical for the design of orally bioavailable drugs, as they directly influence the compound's ability to reach its target site within the body.

The fluoren-9-yl group, derived from the fluorene ring system, is a well-established scaffold in medicinal chemistry. Its presence in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid provides a platform for the introduction of diverse functional groups, enabling the creation of molecules with tailored biological activities. This structural flexibility is particularly valuable in the context of drug discovery, where the ability to fine-tune molecular properties is essential for optimizing therapeutic outcomes.

Recent advances in synthetic chemistry have enabled the efficient synthesis of complex molecules like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid. Techniques such as click chemistry and solid-phase peptide synthesis have been employed to achieve high-yield, scalable production of this compound. These methods not only streamline the synthesis process but also reduce the environmental impact associated with traditional organic synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical research.

One of the most promising applications of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid lies in its potential as a precursor for the development of targeted drug delivery systems. The methoxycarbonyl group can be functionalized to introduce targeting ligands, such as antibodies or peptides, which enable the selective delivery of therapeutic agents to specific tissues or cells. This approach is particularly relevant in the treatment of diseases like cancer, where minimizing systemic toxicity is a major challenge.

The hex-4-ynoic acid moiety in this compound also offers opportunities for the design of prodrugs. Prodrugs are inactive compounds that are converted into their active form within the body, often through enzymatic or chemical reactions. By incorporating the hex-4-ynoic acid group, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid can be engineered to release its active payload under specific physiological conditions, such as the acidic environment of tumors or the presence of particular enzymes.

Recent studies have also explored the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid in the development of antimicrobial agents. The combination of the fluoren-9-yl group and the hex-4-ynoic acid moiety may confer broad-spectrum antimicrobial activity by disrupting microbial cell membranes. This property is particularly valuable in the context of increasing antibiotic resistance, where the development of new antimicrobial strategies is urgently needed.

In the field of neuropharmacology, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid has shown potential as a candidate for the treatment of neurodegenerative diseases. The methoxycarbonyl group can be modified to target specific neurotransmitter systems, such as the serotonin or dopamine pathways, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. This versatility makes the compound a valuable tool for further exploration in the field of neuropharmacology.

Another area of interest is the use of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid in the development of biocompatible materials. The fluoren-9-yl group, combined with the hex-4-ynoic acid moiety, can be incorporated into polymer matrices to create materials with tunable mechanical and chemical properties. These materials have potential applications in tissue engineering, drug delivery systems, and biomedical devices, where the ability to control material properties is critical for successful outcomes.

Despite its promising applications, the development of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid as a therapeutic agent is still in its early stages. Further research is needed to fully understand its pharmacological profile, including its mechanism of action, toxicity, and potential side effects. Additionally, the optimization of its synthetic route to ensure cost-effective and scalable production is a crucial step in its transition from a laboratory compound to a viable therapeutic option.

Overall, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidohex-4-ynoic acid represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. Its unique structural features and potential applications in various therapeutic areas highlight its importance as a candidate for further exploration. As research in this area continues to evolve, the compound may play a pivotal role in the development of new and innovative treatments for a wide range of diseases.